Cas no 2320663-71-4 (N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine)

• Product Name: N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine
• CAS No: 2320663-71-4
• MF: C₁₅H₁₄N₄O₃
• MW: 298.296662807465
• CID: 5340281
• Update Time: 2025-08-02

N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• benzo[d][1,3]dioxol-5-yl(3-(pyrazin-2-ylamino)azetidin-1-yl)methanone
• 1,3-benzodioxol-5-yl-[3-(pyrazin-2-ylamino)azetidin-1-yl]methanone
• N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine

• Inchi： 1S/C15H14N4O3/c20-15(10-1-2-12-13(5-10)22-9-21-12)19-7-11(8-19)18-14-6-16-3-4-17-14/h1-6,11H,7-9H2,(H,17,18)
• InChI Key： NHJUMJDPCJIBNZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C(=C1)OCO2)N1CC(C1)NC1C=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 416
• XLogP3: 0.9
• Topological Polar Surface Area: 76.6

Additional information on N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine

Comprehensive Overview of N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine (CAS No. 2320663-71-4)

N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine (CAS No. 2320663-71-4) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a benzodioxole moiety with an azetidine and pyrazine structure, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of biological pathways, given its unique structural features.

The compound's CAS number 2320663-71-4 serves as a unique identifier in chemical databases, facilitating precise tracking in scientific literature and regulatory documentation. Its molecular formula and weight, along with detailed spectroscopic data (NMR, MS), are critical for quality control in synthetic chemistry applications. The presence of both benzodioxole and pyrazine rings suggests potential bioactivity, as these scaffolds are frequently found in FDA-approved drugs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine in medicinal chemistry due to its role in fragment-based drug design. Its azetidine ring offers conformational rigidity, while the benzodioxole group may enhance blood-brain barrier permeability—a hot topic in CNS drug development. These properties align with current industry trends toward small-molecule therapeutics for neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic perspective, CAS 2320663-71-4 presents interesting challenges for organic chemists. The coupling between the benzodioxole-5-carbonyl fragment and the azetidin-3-ylpyrazin-2-amine requires optimized conditions to prevent racemization or decomposition. Process chemists are investigating green chemistry approaches to scale up production, reflecting the pharmaceutical industry's emphasis on sustainable manufacturing—a key concern in ESG (Environmental, Social, and Governance) metrics.

The compound's physicochemical properties—such as logP, solubility, and stability—are under active investigation. Preliminary data suggests that N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine may exhibit favorable pharmacokinetic profiles, sparking interest in preclinical studies. This aligns with frequent search queries about "drug-like properties of heterocyclic compounds" and "optimizing small molecule bioavailability," indicating strong market relevance.

Analytical methods for CAS 2320663-71-4 typically involve HPLC with UV/MS detection, meeting stringent purity requirements (>98%) for research use. The compound's spectral fingerprints (FTIR, HRMS) are documented in specialized databases, supporting its characterization—a common pain point researchers address when verifying novel chemical entities.

In the context of intellectual property, N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine appears in several patent applications related to kinase modulation, reflecting its commercial potential. Pharmaceutical companies are actively exploring structure-activity relationships (SAR) around this scaffold, responding to the urgent need for new therapeutic agents in oncology and immunology—fields dominating recent scientific literature and conference discussions.

Supply chain considerations for CAS 2320663-71-4 emphasize cold-chain logistics due to potential sensitivity to temperature and humidity. Specialized chemical suppliers typically provide this compound in amber vials under inert atmosphere, addressing stability concerns frequently raised in online forums about handling sensitive research chemicals.

Future research directions for N-1-(2H-1,3-benzodioxole-5-carbonyl)azetidin-3-ylpyrazin-2-amine may explore its potential in targeted protein degradation (PROTACs) or as a covalent inhibitor—two cutting-edge areas in drug discovery. These applications correspond with trending search terms like "next-generation therapeutic modalities" and "small molecule degraders," demonstrating the compound's alignment with industry innovation trajectories.

Safety assessments of CAS 2320663-71-4 follow standard laboratory protocols, with particular attention to proper PPE usage during handling. While not classified as hazardous under current regulations, material safety data sheets (MSDS) recommend standard precautions for research-scale quantities—a common query among laboratory personnel sourcing novel compounds.